N-(2-hydroxyethyl)-2,5-dimethoxy-4-methylbenzenesulfonamide

• Molecular Formula: C11H17NO5S
• Molecular Weight: 275.32 g/mol
• IUPAC Name: N-(2-hydroxyethyl)-2,5-dimethoxy-4-methylbenzenesulfonamide
• InChI: InChI=1S/C11H17NO5S/c1-8-6-10(17-3)11(7-9(8)16-2)18(14,15)12-4-5-13/h6-7,12-13H,4-5H2,1-3H3
• InChI Key: KYIHJXZVBDDYNU-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1OC)S(=O)(=O)NCCO)OC

Description

N-(2-hydroxyethyl)-2,5-dimethoxy-4-methylbenzenesulfonamide (HEDMS) is a sulfonamide compound that has been widely used in scientific research. This compound has been studied for its potential therapeutic applications in various fields, including cancer treatment, cardiovascular disease, and neurodegenerative disorders.

Mechanism of Action

The mechanism of action of N-(2-hydroxyethyl)-2,5-dimethoxy-4-methylbenzenesulfonamide is not fully understood. However, studies have shown that N-(2-hydroxyethyl)-2,5-dimethoxy-4-methylbenzenesulfonamide inhibits the activity of carbonic anhydrase, an enzyme that plays a role in various physiological processes. Carbonic anhydrase inhibition has been linked to the therapeutic effects of N-(2-hydroxyethyl)-2,5-dimethoxy-4-methylbenzenesulfonamide in cancer, cardiovascular disease, and neurodegenerative disorders.
Biochemical and Physiological Effects:
N-(2-hydroxyethyl)-2,5-dimethoxy-4-methylbenzenesulfonamide has been shown to have various biochemical and physiological effects. In cancer cells, N-(2-hydroxyethyl)-2,5-dimethoxy-4-methylbenzenesulfonamide has been shown to induce apoptosis and inhibit cell proliferation. In cardiovascular disease, N-(2-hydroxyethyl)-2,5-dimethoxy-4-methylbenzenesulfonamide has been shown to reduce blood pressure, improve endothelial function, and inhibit platelet aggregation. In neurodegenerative disorders, N-(2-hydroxyethyl)-2,5-dimethoxy-4-methylbenzenesulfonamide has been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

N-(2-hydroxyethyl)-2,5-dimethoxy-4-methylbenzenesulfonamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. N-(2-hydroxyethyl)-2,5-dimethoxy-4-methylbenzenesulfonamide is also readily available and relatively inexpensive. However, there are some limitations to using N-(2-hydroxyethyl)-2,5-dimethoxy-4-methylbenzenesulfonamide in lab experiments. N-(2-hydroxyethyl)-2,5-dimethoxy-4-methylbenzenesulfonamide has low solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, the mechanism of action of N-(2-hydroxyethyl)-2,5-dimethoxy-4-methylbenzenesulfonamide is not fully understood, which can make it challenging to interpret results from experiments.

Future Directions

There are several future directions for research on N-(2-hydroxyethyl)-2,5-dimethoxy-4-methylbenzenesulfonamide. One direction is to further investigate the mechanism of action of N-(2-hydroxyethyl)-2,5-dimethoxy-4-methylbenzenesulfonamide and its effects on carbonic anhydrase activity. Another direction is to explore the potential therapeutic applications of N-(2-hydroxyethyl)-2,5-dimethoxy-4-methylbenzenesulfonamide in other fields, such as infectious diseases and autoimmune disorders. Additionally, future research could focus on developing new derivatives of N-(2-hydroxyethyl)-2,5-dimethoxy-4-methylbenzenesulfonamide with improved solubility and potency.

Synthesis Methods

The synthesis of N-(2-hydroxyethyl)-2,5-dimethoxy-4-methylbenzenesulfonamide involves the reaction of 2,5-dimethoxy-4-methylbenzenesulfonyl chloride with 2-aminoethanol. The reaction takes place in the presence of a base such as triethylamine, and the product is obtained after purification through column chromatography.

Scientific Research Applications

N-(2-hydroxyethyl)-2,5-dimethoxy-4-methylbenzenesulfonamide has been extensively studied for its potential therapeutic applications in various fields. In cancer research, N-(2-hydroxyethyl)-2,5-dimethoxy-4-methylbenzenesulfonamide has been shown to inhibit the growth of cancer cells and induce apoptosis. Studies have also shown that N-(2-hydroxyethyl)-2,5-dimethoxy-4-methylbenzenesulfonamide has potential as a therapeutic agent for cardiovascular disease. N-(2-hydroxyethyl)-2,5-dimethoxy-4-methylbenzenesulfonamide has been shown to reduce blood pressure and improve endothelial function. In neurodegenerative disorders, N-(2-hydroxyethyl)-2,5-dimethoxy-4-methylbenzenesulfonamide has been shown to have neuroprotective effects and improve cognitive function.